Cas no 2248260-80-0 (Tert-butyl 2-amino-3-piperidin-1-ylpropanoate)

• Product Name: Tert-butyl 2-amino-3-piperidin-1-ylpropanoate
• CAS No: 2248260-80-0
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6085354
• PubChem ID: 66701362
• Update Time: 2025-06-08

Tert-butyl 2-amino-3-piperidin-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(piperidin-1-yl)propanoate
• 2248260-80-0
• EN300-6509313
• tert-butyl 2-amino-3-piperidin-1-ylpropanoate
• SCHEMBL485946
• Tert-butyl 2-amino-3-piperidin-1-ylpropanoate

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)10(13)9-14-7-5-4-6-8-14/h10H,4-9,13H2,1-3H3
• InChI Key： INSLWMONABTWMH-UHFFFAOYSA-N
• SMILES： O(C(C(CN1CCCCC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 2-amino-3-piperidin-1-ylpropanoate

Comprehensive Overview of Tert-butyl 2-amino-3-piperidin-1-ylpropanoate (CAS No. 2248260-80-0)

Tert-butyl 2-amino-3-piperidin-1-ylpropanoate (CAS No. 2248260-80-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a piperidine moiety and a tert-butyl group, is widely utilized in the synthesis of bioactive molecules. Its unique structural attributes make it a valuable intermediate in drug discovery, particularly for targeting neurological and metabolic disorders.

The compound’s molecular formula and structural features align with current trends in small-molecule drug development, a hot topic in 2024 due to the rising demand for precision medicine. Researchers often search for "piperidine derivatives in drug design" or "tert-butyl ester applications," reflecting the growing interest in this chemical space. The 2-amino-3-piperidin-1-ylpropanoate scaffold is particularly notable for its potential in modulating enzyme activity and receptor interactions.

From a synthetic chemistry perspective, Tert-butyl 2-amino-3-piperidin-1-ylpropanoate offers advantages such as improved solubility and stability, which are critical for high-throughput screening (HTS) workflows. These properties are frequently discussed in forums and publications focusing on "optimizing synthetic intermediates." The compound’s CAS No. 2248260-80-0 is often cross-referenced in patents related to kinase inhibitors and GPCR-targeted therapies, underscoring its relevance in modern pharmacology.

In addition to its pharmaceutical applications, this compound is also explored in peptide mimetics and prodrug formulations, addressing common search queries like "amino acid ester uses." Its tert-butyl group enhances lipophilicity, a key factor in bioavailability optimization—a recurring theme in AI-driven drug discovery platforms. The integration of such compounds into machine learning-based molecular design further highlights their interdisciplinary importance.

Quality control and analytical characterization of Tert-butyl 2-amino-3-piperidin-1-ylpropanoate involve advanced techniques like HPLC, NMR, and mass spectrometry, topics frequently searched by analytical chemists. The compound’s purity and stability data are crucial for regulatory submissions, aligning with industry demands for "GMP-compliant intermediates."

As the scientific community continues to explore structure-activity relationships (SAR), 2248260-80-0 remains a focal point for innovation. Its versatility in medicinal chemistry and alignment with trends like "fragment-based drug discovery" ensure its enduring relevance. Future research may uncover novel applications in bioconjugation or targeted delivery systems, further expanding its utility.